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Compound of Interest

Compound Name: Ulipristal-d3

Cat. No.: B15543607

The proper disposal of Ulipristal-d3, a deuterated analog of the selective progesterone
receptor modulator Ulipristal acetate, is crucial for maintaining laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to handle and dispose of this compound responsibly, in
line with established safety protocols.

Understanding the Hazard Profile

Ulipristal acetate is classified as a toxic solid (UN number 2811) and is harmful if swallowed.[1]
[2] While specific toxicological data for Ulipristal-d3 is not extensively available, it should be
handled with the same precautions as its non-deuterated counterpart. It is suspected of
damaging fertility or the unborn child.[1] Therefore, appropriate personal protective equipment
(PPE), including gloves, protective clothing, and eye protection, should be worn at all times
when handling this compound.[1][2][3]

Quantitative Data Summary

While specific disposal concentration limits are determined by local regulations, the following
table summarizes key hazard and transportation information for Ulipristal acetate, which should
be applied to Ulipristal-d3.
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Parameter Value Reference
UN Number 2811 [1]
Hazard Class 6.1 (Toxic) [1]

Packing Group

[1]

GHS Classification

Acute toxicity, oral (Category
4), Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A), Reproductive
toxicity (Category 2)

[1]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H361 (Suspected of

damaging fertility or the unborn

child)

[1]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of small quantities of

Ulipristal-d3 typically found in a laboratory setting. For bulk quantities, consultation with an

environmental health and safety (EHS) professional and a licensed hazardous waste disposal

contractor is mandatory.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-

resistant gloves.

2. Containment of Spills:

 In the event of a spill, immediately clean it up.
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e Sweep the solid material carefully to avoid dust formation and place it into a suitable, clearly
labeled container for disposal.[3]

3. Waste Collection:

» All waste containing Ulipristal-d3, including contaminated labware (e.g., pipette tips, vials),
unused compound, and spill cleanup materials, must be collected in a designated hazardous
waste container.

e The container should be made of a material compatible with the chemical and be tightly
sealed.

» Label the container clearly as "Hazardous Waste: Ulipristal-d3" and include the date of
accumulation.

4. Disposal Pathway:

e The primary and recommended method for the final disposal of Ulipristal-d3 is through a
licensed hazardous waste disposal facility.

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste container.

o Disposal should be conducted in accordance with all applicable country, federal, state, and
local regulations.[1]

5. Alternative Disposal for Household Settings (Not Recommended for Laboratories):

e For unused consumer medication, the FDA provides guidelines for disposal in household
trash if a drug take-back program is unavailable.[4] This involves mixing the medicine with an
unappealing substance like dirt or used coffee grounds, placing it in a sealed plastic bag, and
then in the trash.[4] However, this method is not suitable for the disposal of laboratory-grade
chemicals.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Ulipristal-d3 in a laboratory environment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB08867.pdf?1367042667
https://www.benchchem.com/product/b15543607?utm_src=pdf-body
https://www.benchchem.com/product/b15543607?utm_src=pdf-body
https://www.benchchem.com/product/b15543607?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-16508/Ulipristal-acetate-SDS-MedChemExpress.pdf
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b15543607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Ulipristal-d3 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Collection & Segregation

Accidental Spill?

Ye

Clean up spill immediately.
Sweep solid material.

'y

Place all waste in a
designated, labeled
hazardous waste container.

No

DisposalvPathway

Contact Institutional EHS
for Hazardous Waste Pickup

Disposal by Licensed
Hazardous Waste Contractor

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Ulipristal-d3 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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